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Compound of Interest

Compound Name: Hexaphenylcyclotrisiloxane

Cat. No.: B1329326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, applications,
and safety considerations for Hexaphenylcyclotrisiloxane (CAS 512-63-0). The information is
curated for professionals in research, scientific, and drug development fields, with a focus on
delivering precise, quantitative data and procedural insights.

Core Properties

Hexaphenylcyclotrisiloxane is a cyclic organosilicon compound characterized by a six-
membered ring of alternating silicon and oxygen atoms, with two phenyl groups attached to
each silicon atom. This structure imparts significant thermal stability and unique chemical
properties to the molecule.[1]

Physicochemical Data

The key physicochemical properties of Hexaphenylcyclotrisiloxane are summarized in the
table below, providing a quick reference for experimental and developmental work.
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Property Value Source(s)

Molecular Formula C36H3003Si3 [1112][3]

Molecular Weight 594.88 g/mol [21[31[4]
White to off-white crystalline

Appearance ) [1114]
solid/powder

Melting Point 184-192 °C [L1I5161[7]

Boiling Point 300 °C at 1-2 mmHg [L1[5116]1[7]

Density 1.20-1.23 g/cm3 at 25 °C [415161181191
Insoluble in water.[5][7][10]

Solubility Soluble in benzene (slightly)

and chloroform (sparingly).[7]

Vapor Pressure

2.02E-13 mmHg at 25°C

[5](6]

Refractive Index

1.651

[5]16]

Flash Point

300°C at 1mm Hg

[5][6]

Identification and Registry Information
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Identifier Value Source(s)

CAS Number £12-63.0 (L1214 81 10][11]
[L2][13][14][15][16][17][18][19]

EC Number 208-145-3 [18]

PubChem CID 68187 [1][3]

MDL Number MFCD00023110 [1][11]

VCYDUTCMKSROID-
InChl Key [31[11][12]
UHFFFAOYSA-N

C1=CC=C(C=C1)[Si]2(O--
INVALID-LINK--

SMILES (C3=CC=CC=C3)C4=CC=CC= [3]
C4">Si(C5=CC=CC=C5)C6=C
C=CC=C6)C7=CC=CC=C7

Applications in Research and Development

Hexaphenylcyclotrisiloxane's unique properties make it a valuable compound in various
high-tech applications.[1] Its high thermal stability and defined structure are key to its utility.

» Advanced Silicone Polymers: It serves as a crucial monomer or additive in the synthesis of
advanced silicone polymers, which are utilized in high-performance sealants, adhesives, and
coatings that require exceptional thermal stability and chemical resistance.[1][13]

o Electronics and Photonics: In the electronics industry, it is employed as a dielectric material.
[1] Its phenyl groups contribute to a higher refractive index, making it a candidate for optical
applications.

+ Nanotechnology and Materials Science: Researchers utilize this compound in the
development of nanomaterials and nanocomposites.[1] It can act as a structural directing
agent in the synthesis of mesoporous materials.[13] Its incorporation into polymer matrices
can significantly enhance mechanical properties and thermal resistance.[1]
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e Drug Delivery and Cosmetics: In the pharmaceutical and cosmetic sectors, its emollient
properties and biocompatibility are of interest. It can provide a silky texture to formulations.[1]
In drug delivery research, its stable siloxane framework is explored for creating nanoscale

structures.[1]

o Fundamental Research: It is often used as a model compound for studying siloxane

chemistry, enabling scientists to investigate new reactions and synthesize novel materials.[1]
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Figure 1. Key Application Areas of Hexaphenylcyclotrisiloxane.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Hexaphenylcyclotrisiloxane
are crucial for its application in research.
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Synthesis of Aryl-Substituted Cyclotrisiloxanes

While specific industrial synthesis routes for Hexaphenylcyclotrisiloxane are proprietary,
academic literature provides methods for analogous structures. A representative protocol for
the synthesis of cyclosiloxanes from silanediols is described below. This method highlights the
condensation reaction that forms the siloxane backbone.

Objective: To synthesize Hexa(1-pyrenyl)cyclotrisiloxane and Octa(1-pyrenyl)cyclotetrasiloxane
from di(1-pyrenyl)silanediol. This serves as a model for the base-catalyzed condensation of
diarylsilanediols.[20]

Materials:

Di(1-pyrenyl)silanediol

Tetramethylammonium acetate

Acetonitrile (distilled over calcium hydride)

Argon gas

Silica gel for chromatography

Chloroform and cyclohexane for chromatography

Procedure:

A mixture of di(1-pyrenyl)silanediol (87 mg, 0.19 mmol) and tetramethylammonium acetate
(74 mg, 0.25 mmol) is placed in a reaction vessel.

e 10 mL of acetonitrile is added to the mixture.
e The mixture is stirred at 60 °C under an argon atmosphere overnight.
e The solvent is evaporated under reduced pressure.

e The resulting residue is purified by column chromatography on silica gel using a 1.1 mixture
of chloroform and cyclohexane as the eluent.
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* The process yields Hexa(1-pyrenyl)cyclotrisiloxane (18% yield) and Octa(1-
pyrenyl)cyclotetrasiloxane (32% yield).[20]

Note: The reaction is sensitive to temperature; decomposition is observed at temperatures
above 75 °C.[20] Strong acids or bases can cause cleavage of the Si-C bond.[20]
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Figure 2. Workflow for Aryl-Substituted Cyclosiloxane Synthesis.

Purity Analysis
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Purity is often assessed by Gas Chromatography (GC), with typical purities for commercial
products being =96% or =297%.[1][11] While a specific, detailed analytical protocol is not
available in the provided search results, a general GC method would involve:

Sample Preparation: Dissolving a known quantity of the solid in a suitable volatile solvent
(e.g., chloroform, benzene).

Injection: Injecting a small volume of the solution into the GC.

Separation: Using a capillary column suitable for high-boiling point, non-polar compounds.

Detection: Employing a Flame lonization Detector (FID) is common for organic compounds.

Quantification: Determining the area percent of the main peak relative to any impurity peaks.

Safety and Handling

Understanding the hazards and necessary precautions is critical when working with any
chemical compound.

Hazard Identification and Classification

Hexaphenylcyclotrisiloxane is classified with the following hazards:

Hazard Code Description Classification Source(s)

Skin Irritant, Category

H315 Causes skin irritation ) [3]
Causes serious eye Eye Irritant, Catego
H319 o Y Y PV
irritation 2
) Specific Target Organ
May cause respiratory o ]
H335 Toxicity (Single [3]

irritation
Exposure), Category 3

GHS Pictogram: GHS07 (Exclamation Mark)[7] Signal Word: Warning[7]
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Recommended Personal Protective Equipment (PPE)
and Handling

e Ventilation: Ensure adequate ventilation. Handle in a well-ventilated area or in a fume hood
to avoid dust formation and inhalation.[10]

o Eye Protection: Wear chemical safety goggles or glasses.[21]
o Hand Protection: Use neoprene or nitrile rubber gloves.[21]

o Respiratory Protection: If dust is generated, a NIOSH-certified N95 dust mask is
recommended.[21]

» Skin Protection: Wear suitable protective clothing.[21]

» Storage: Store at room temperature in a dry, well-ventilated place.[1][10] The material is
noted to be moisture-sensitive.[5][7][10]

First Aid Measures

» Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[10]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical advice.[10][18]

 Inhalation: Remove to fresh air. If symptoms occur, get medical attention.[10]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur.[10]

This guide is intended for informational purposes for qualified professionals. Always consult the
most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1329326#hexaphenylcyclotrisiloxane-cas-
number-512-63-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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